![molecular formula C8H8F3NO3 B6258236 ethyl 3-methyl-5-(trifluoromethyl)-1,2-oxazole-4-carboxylate CAS No. 256471-34-8](/img/structure/B6258236.png)
ethyl 3-methyl-5-(trifluoromethyl)-1,2-oxazole-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-Methyl-5-(trifluoromethyl)pyrazole” is a pyrazole derivative . It has a molecular formula of C5H5F3N2, an average mass of 150.102 Da, and a monoisotopic mass of 150.040482 Da .
Synthesis Analysis
1-Phenyl and 1-methyl derivative of 3-methyl-5-pyrazolone were prepared quantitatively via a scalable solvent-free reaction of corresponding hydrazine derivative with ethyl acetoacetate . Different mechanisms have been proposed for the reaction of hydrazine derivatives (methyl or phenyl) with ethyl acetoacetate .
Molecular Structure Analysis
The molecular structure of “3-Methyl-5-(trifluoromethyl)pyrazole” consists of a five-membered ring containing two nitrogen atoms . The compound also contains a trifluoromethyl group, which is a functional group in organic chemistry consisting of three fluorine atoms attached to a carbon atom .
Chemical Reactions Analysis
“3-Methyl-5-(trifluoromethyl)pyrazole” is a reagent used in the preparation of (fluoromethyl)pyrazole via microwave-assisted Stille coupling .
Physical And Chemical Properties Analysis
The physical form of “3-Methyl-5-(trifluoromethyl)pyrazole” is a powder .
Scientific Research Applications
Ethyl 3-methyl-5-(trifluoromethyl)-1,2-oxazole-4-carboxylate has been used in a number of scientific research applications. It has been used in the synthesis of a variety of compounds, such as heterocyclic amines, which are important components of many pharmaceuticals. It has also been used as a biochemical and physiological agent, as it has been shown to affect the activity of certain enzymes and receptors. Additionally, this compound has been used in laboratory experiments, such as in the study of protein-protein interactions.
Mechanism of Action
The mechanism of action of ethyl 3-methyl-5-(trifluoromethyl)-1,2-oxazole-4-carboxylate is not yet fully understood. However, it is believed to act as a competitive inhibitor of certain enzymes and receptors. It is thought to bind to the active site of these enzymes and receptors, preventing them from binding to their natural substrates. This can result in the inhibition of certain biochemical processes.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and receptors, which can lead to changes in the activity of other biochemical pathways. Additionally, it has been shown to affect the activity of certain ion channels, which can result in changes in the electrical activity of cells. Finally, it has been shown to affect the expression of certain genes, which can result in changes in the expression of proteins.
Advantages and Limitations for Lab Experiments
Ethyl 3-methyl-5-(trifluoromethyl)-1,2-oxazole-4-carboxylate has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is its low toxicity, which makes it a safe compound to use in experiments. Additionally, it is relatively easy to synthesize, which makes it a convenient compound to use in experiments. However, one of the main limitations is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are a number of potential future directions for research involving ethyl 3-methyl-5-(trifluoromethyl)-1,2-oxazole-4-carboxylate. One potential direction is to further explore its mechanism of action, as this could lead to a better understanding of its effects on biochemical and physiological processes. Additionally, further research into its synthesis methods could lead to the development of more efficient and cost-effective syntheses. Finally, further research into its applications in laboratory experiments could lead to the development of new and innovative uses for this compound.
Synthesis Methods
Ethyl 3-methyl-5-(trifluoromethyl)-1,2-oxazole-4-carboxylate can be synthesized from 3-methyl-5-(trifluoromethyl)-1,2-oxazole-4-carboxylic acid and ethyl bromide. This reaction is conducted in the presence of anhydrous potassium carbonate and acetonitrile as the solvent. The reaction is typically conducted at a temperature of 80°C and requires a reaction time of 2-3 hours to complete. The product of this reaction is a solid, which is then purified by recrystallization.
Safety and Hazards
properties
IUPAC Name |
ethyl 3-methyl-5-(trifluoromethyl)-1,2-oxazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F3NO3/c1-3-14-7(13)5-4(2)12-15-6(5)8(9,10)11/h3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHHFGKAUENFMLX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(ON=C1C)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8F3NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
256471-34-8 |
Source
|
Record name | ethyl 3-methyl-5-(trifluoromethyl)-1,2-oxazole-4-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.